Cas no 1862739-60-3 (2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid)
2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid
- EN300-3055924
- 1862739-60-3
- 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid
-
- Inchi: 1S/C8H9BrN2O2/c1-5-2-6(9)8(10-3-5)11-4-7(12)13/h2-3H,4H2,1H3,(H,10,11)(H,12,13)
- InChI Key: FFJKZXGJXQIORZ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=CN=C1NCC(=O)O
Computed Properties
- Exact Mass: 243.98474g/mol
- Monoisotopic Mass: 243.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.2Ų
2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3055924-1g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 1g |
$1070.0 | 2023-09-05 | ||
| Enamine | EN300-3055924-5g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 5g |
$3105.0 | 2023-09-05 | ||
| Enamine | EN300-3055924-10g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 10g |
$4606.0 | 2023-09-05 | ||
| Enamine | EN300-3055924-0.05g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 0.05g |
$900.0 | 2025-03-19 | |
| Enamine | EN300-3055924-0.1g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 0.1g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-3055924-0.25g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 0.25g |
$985.0 | 2025-03-19 | |
| Enamine | EN300-3055924-0.5g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 0.5g |
$1027.0 | 2025-03-19 | |
| Enamine | EN300-3055924-1.0g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 1.0g |
$1070.0 | 2025-03-19 | |
| Enamine | EN300-3055924-2.5g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 2.5g |
$2100.0 | 2025-03-19 | |
| Enamine | EN300-3055924-5.0g |
2-[(3-bromo-5-methylpyridin-2-yl)amino]acetic acid |
1862739-60-3 | 95.0% | 5.0g |
$3105.0 | 2025-03-19 |
2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid
2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid (CAS No. 1862739-60-3): An Overview
2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid (CAS No. 1862739-60-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, often referred to by its systematic name, is a derivative of aminopyridine and glycine, and it exhibits unique chemical and biological properties that make it a valuable candidate for various research purposes.
The structure of 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid consists of a pyridine ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, linked to an amino group, which is further attached to an acetic acid moiety. This specific arrangement of functional groups imparts the compound with distinct reactivity and selectivity, making it an attractive target for synthetic chemists and pharmacologists alike.
In recent years, the study of 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound possesses significant biological activity, particularly in modulating specific protein-protein interactions and enzyme activities. For instance, studies have demonstrated that 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid can inhibit the activity of certain kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders.
The synthesis of 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a suitably substituted pyridine derivative with an amino acid or its equivalent, followed by functional group manipulations to achieve the desired final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.
In addition to its potential as a therapeutic agent, 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid has also been explored for its utility as a tool compound in biochemical assays. Its ability to selectively interact with specific biomolecules makes it a valuable reagent for probing molecular interactions and pathways. For example, it has been used in high-throughput screening (HTS) platforms to identify novel inhibitors of target proteins, contributing to the discovery of new drug leads.
The physicochemical properties of 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid, such as its solubility, stability, and bioavailability, are crucial factors that influence its suitability for various applications. Extensive characterization studies have provided insights into these properties, enabling researchers to optimize formulations and delivery methods for improved efficacy. For instance, efforts have been made to enhance the water solubility of this compound through prodrug strategies or by incorporating it into nanoparticle-based delivery systems.
Clinical trials involving compounds derived from or inspired by 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from these trials have shown promising outcomes, with some candidates demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of this class of compounds as future therapeutic agents.
In conclusion, 2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid (CAS No. 1862739-60-3) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.
1862739-60-3 (2-[(3-Bromo-5-methylpyridin-2-yl)amino]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)